2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
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Overview
Description
2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid is a chemical compound with the molecular formula C13H17BO4 . It is also known by other names such as 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid . The compound has a molecular weight of 248.08 g/mol .
Molecular Structure Analysis
The molecular structure of this compound includes a benzoic acid group attached to a tetramethyl-1,3,2-dioxaborolan-2-yl group . The InChI string of the compound isInChI=1S/C13H17BO4/c1-12(2)13(3,4)18-14(17-12)10-7-5-9(6-8-10)11(15)16/h5-8H,1-4H3,(H,15,16)
. The canonical SMILES string is B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)C(=O)O
. Physical And Chemical Properties Analysis
The compound has a molecular weight of 248.08 g/mol . Other physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Polymer Modification
The compound 2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid could potentially be used in the modification of bio-based polyesters. Similar compounds have been employed to modify FDCA-based polyesters, enhancing properties like molecular weight and thermal stability .
Antimicrobial Activity
Compounds with a similar structure have shown antimicrobial activity against various bacteria and fungi. This suggests that our compound of interest might be useful in developing new antimicrobial agents .
Drug Application Research
Boric acid compounds, which share some structural similarities with our compound, are used as enzyme inhibitors or ligand drugs in tumor and microbial infection treatments . This indicates potential use in anticancer drug development.
Mechanism of Action
Target of Action
Similar compounds are often used as reagents in organic synthesis , suggesting that its targets could be a variety of organic compounds.
Mode of Action
It’s known that similar compounds are used in organic synthesis , indicating that it might interact with its targets through chemical reactions to form new compounds.
Biochemical Pathways
Given its potential use in organic synthesis , it could be involved in various biochemical pathways depending on the specific reactions it’s used in.
Pharmacokinetics
Similar compounds have a predicted density of 108±01 g/cm3 , a melting point of 77-81°C (lit.) , and a boiling point of 355.6±25.0 °C (Predicted) . These properties could impact its bioavailability.
Result of Action
Given its potential use in organic synthesis , it could result in the formation of new compounds.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its stability could be affected by exposure to oxygen, heat, and strong oxidizing agents . Therefore, it should be stored in a dark place, sealed in dry conditions, and at room temperature .
properties
IUPAC Name |
2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BNO4/c1-12(2)13(3,4)19-14(18-12)8-5-6-9(11(16)17)10(15)7-8/h5-7H,15H2,1-4H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBBIRUYBPAYAFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
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